Cas no 22020-28-6 (Butyl 3-(3,4-dihydroxyphenyl)acrylate)

Butyl 3-(3,4-dihydroxyphenyl)acrylate is a phenolic ester derivative of caffeic acid, featuring a butyl ester group and a catechol moiety. This compound exhibits notable antioxidant properties due to its ability to scavenge free radicals and chelate metal ions, making it useful in stabilizing oxidation-sensitive formulations. Its lipophilic nature, conferred by the butyl chain, enhances solubility in organic matrices, broadening its applicability in polymer stabilization, cosmetic formulations, and functional coatings. The catechol group also offers potential for further chemical modification, enabling tailored applications in material science and biochemistry. Its dual functionality—combining antioxidative and hydrophobic characteristics—makes it a versatile intermediate in synthetic and industrial chemistry.

Butyl 3-(3,4-dihydroxyphenyl)acrylate structure

22020-28-6 structure

Product Name:Butyl 3-(3,4-dihydroxyphenyl)acrylate

CAS No:22020-28-6

MF:C₁₃H₁₆O₄

MW:236.263744354248

CID:1032347

PubChem ID:9991705

Update Time:2025-05-19

Butyl 3-(3,4-dihydroxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

- Butyl 3-(3,4-dihydroxyphenyl)acrylate
- butyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- (E)-butyl 3-(3,4-dihydroxyphenyl)acrylate
- AK122701
- butyl (E)-3-(3,4-dihydroxyphenyl)acrylate
- Butyl 1-(3',4'-Dihydroxyphenyl)Propenate
- Butyl Caffeate
- Butyl-3-(3,4-dihydroxyphenyl)prop-2-enoate
- caffeic acid butyl ester
- caffeic acid n-butyl ester
- CHEMBL29489
- n-butyl caffeate
- n-butyl-caffeate
- SureCN1879822
- 22020-28-6
- 136944-10-0
- E-Caffeic acid n-butyl ester
- BDBM50276912
- DTXSID20433816
- BUTYL 3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
- SCHEMBL1879822
- DBBCBZIFZYILRL-FNORWQNLSA-N
- Butyl3-(3,4-dihydroxyphenyl)acrylate
- Butyl 1-(3'''',4''''-Dihydroxyphenyl)Propenate
- Inchi： 1S/C13H16O4/c1-2-3-8-17-13(16)7-5-10-4-6-11(14)12(15)9-10/h4-7,9,14-15H,2-3,8H2,1H3/b7-5+
- InChI Key： DBBCBZIFZYILRL-FNORWQNLSA-N
- SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)CCCC

Computed Properties

Exact Mass: 236.10488
Monoisotopic Mass: 236.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76
LogP: 2.45430

Butyl 3-(3,4-dihydroxyphenyl)acrylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019114756-1g	Butyl 3-(3,4-dihydroxyphenyl)acrylate	22020-28-6	95%	1g	$678.24	2023-09-02
Crysdot LLC	CD12095234-1g	Butyl 3-(3,4-dihydroxyphenyl)acrylate	22020-28-6	95+%	1g	$772	2024-07-24

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Additional information on Butyl 3-(3,4-dihydroxyphenyl)acrylate

Comprehensive Overview of Butyl 3-(3,4-dihydroxyphenyl)acrylate (CAS No. 22020-28-6)

Butyl 3-(3,4-dihydroxyphenyl)acrylate, identified by its CAS No. 22020-28-6, is a bioactive phenolic ester derivative gaining attention in cosmetic, pharmaceutical, and nutraceutical research. This compound, structurally related to caffeic acid esters, exhibits potent antioxidant and anti-inflammatory properties, aligning with modern consumer demand for natural and sustainable bioactive ingredients. Its molecular structure features a butyl ester group linked to a 3,4-dihydroxyphenyl (catechol) moiety, a configuration known for enhancing bioavailability and stability in formulations.

In recent years, the surge in interest for skin-protective agents and anti-aging compounds has propelled research into Butyl 3-(3,4-dihydroxyphenyl)acrylate. Studies highlight its ability to scavenge free radicals, inhibit melanogenesis, and protect against UV-induced oxidative stress—addressing key concerns like hyperpigmentation and photoaging. These attributes make it a promising candidate for cosmeceutical applications, particularly in serums and sunscreens. Notably, its compatibility with green chemistry principles (e.g., plant-based synthesis) resonates with the growing preference for eco-friendly ingredients.

From a biochemical perspective, the compound’s catechol group enables metal chelation and enzyme modulation, mechanisms relevant to neuroprotection and metabolic health. Emerging research explores its potential in managing oxidative stress-linked conditions, a trending topic in functional food and dietary supplement markets. Analytical techniques such as HPLC-MS and NMR confirm its purity and stability, critical for industrial standardization.

Innovative delivery systems, including nanocarriers and liposomal encapsulation, are being investigated to enhance the bioavailability of Butyl 3-(3,4-dihydroxyphenyl)acrylate. Such advancements address frequent user queries about “how to improve ingredient absorption” or “best stabilizers for phenolic compounds”. Regulatory assessments confirm its safety profile under current guidelines, though concentration thresholds vary by application—a detail often searched by formulators.

The compound’s versatility extends to hair care, where it mitigates oxidative damage from pollutants—a concern amplified by urban living trends. Patents disclose synergistic blends with vitamin E or ferulic acid, reflecting industry efforts to optimize efficacy. Environmental persistence studies, another hot topic, suggest biodegradable degradation pathways, supporting its sustainability claims.

In summary, Butyl 3-(3,4-dihydroxyphenyl)acrylate (CAS 22020-28-6) represents a multifaceted ingredient bridging scientific rigor and market needs. Its dual role as a cosmetic active and health-promoting agent positions it at the intersection of beauty and wellness—a sector projected to grow exponentially. Future research may explore its synergistic effects with probiotics or adaptogens, further expanding its commercial potential.